3-((1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)carbamoyl)pyridine 1-oxide
Description
3-((1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)carbamoyl)pyridine 1-oxide, also known as TPPO, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.
Scientific Research Applications
Antidepressant Molecule Synthesis
The compound has been identified as a key intermediate in the synthesis of antidepressant molecules. Metal-catalyzed reactions, particularly those involving transition metals like iron, nickel, and ruthenium, can utilize this compound to create structural motifs found in tricyclic antidepressants (TCAs) and selective serotonin reuptake inhibitors (SSRIs). These processes are crucial for developing new antidepressants with rapid onset, minimal side effects, and enhanced cognitive function .
Phosphorus-Nitrogen Ligand Chemistry
This compound plays a significant role in phosphorus-nitrogen ligand chemistry. It’s used in innovative rearrangements that are pivotal for coordination chemistry and catalysis, leading to advancements in these fields.
Hydrazide-Hydrazones Chemistry
The compound is instrumental in synthesizing hydrazide-hydrazones, which are key for producing heterocyclic compounds. These compounds have wide applications in drug discovery, showcasing the importance of this compound in medicinal chemistry and synthetic organic chemistry.
Energetic Materials Synthesis
The compound is used in the creation of ionic energetic materials, which are essential for developing high-performance explosives and propellants. This highlights its potential in materials science and engineering, where the development of new materials with high energy density is crucial.
Organic Synthesis and Corrosion Inhibition
In industrial chemistry, the compound is utilized for synthesizing novel hydrazine carbodithioic acid derivatives. These derivatives act as corrosion inhibitors, providing protection for metals against corrosion. This application is vital for the longevity and maintenance of metal structures and machinery.
Cytotoxic Agent Development
Research has indicated the potential of this compound in the design and synthesis of novel cytotoxic scaffolds. These scaffolds could be used in cancer treatment, particularly in targeting and destroying cancer cells while minimizing damage to healthy cells .
Biochemical Research
As a biochemical reagent, the compound finds use in life science research, serving as a biological material or organic compound. It aids in understanding biological processes and developing new therapeutic strategies .
properties
IUPAC Name |
1-oxido-N-[1-(oxolan-3-yl)pyrazol-4-yl]pyridin-1-ium-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O3/c18-13(10-2-1-4-16(19)7-10)15-11-6-14-17(8-11)12-3-5-20-9-12/h1-2,4,6-8,12H,3,5,9H2,(H,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMDRHGZFMLMURO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1N2C=C(C=N2)NC(=O)C3=C[N+](=CC=C3)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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